Cas no 837424-39-2 (YM 2447690)
YM 2447690 Chemical and Physical Properties
Names and Identifiers
-
- YM 2447690
- N-(3-Aminobenzyl)-6-{4-[(3-fluorobenzyl)oxy]phenoxy}nicotinamide dihydrochloride
- YM 244769
- YM-244769 hydrochloride
- N-(3-Aminobenzyl)-6-(4-((3-fluorobenzyl)oxy)phenoxy)nicotinamide dihydrochloride
- YM-244769 dihydrochloride
- N-[(3-aminophenyl)methyl]-6-[4-[(3-fluorophenyl)methoxy]phenoxy]pyridine-3-carboxamide;dihydrochloride
- N-[(3-Aminophenyl)methyl]-6-[4-[(3-fluorophenyl)methoxy]phenoxy]-3-pyridinecarboxamide dihydrochloride
- 837424-39-2
- MS-29582
- CS-0120324
- AKOS024458214
- 1780390-65-9
- HY-136182
- N-(3-Aminobenzyl)-6-(4-(3-fluorobenzyloxy)phenoxy)nicotinamide dihydrochloride
- YM-244769 (dihydrochloride)
- G14220
- N-[(3-aminophenyl)methyl]-6-{4-[(3-fluorophenyl)methoxy]phenoxy}pyridine-3-carboxamide dihydrochloride
- YM-244769 dihydrochloride?
-
- Inchi: 1S/C26H22FN3O3.2ClH/c27-21-5-1-4-19(13-21)17-32-23-8-10-24(11-9-23)33-25-12-7-20(16-29-25)26(31)30-15-18-3-2-6-22(28)14-18;;/h1-14,16H,15,17,28H2,(H,30,31);2*1H
- InChI Key: OCKIUNLKEPKCRE-UHFFFAOYSA-N
- SMILES: Cl.Cl.FC1=CC=CC(=C1)COC1C=CC(=CC=1)OC1C=CC(=CN=1)C(NCC1C=CC=C(C=1)N)=O
Computed Properties
- Exact Mass: 515.1178752g/mol
- Monoisotopic Mass: 515.1178752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 601
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.5Ų
YM 2447690 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Y100565-10mg |
YM 2447690 |
837424-39-2 | 10mg |
$184.00 | 2023-05-17 | ||
| TRC | Y100565-50mg |
YM 2447690 |
837424-39-2 | 50mg |
$689.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5888-10mg |
YM 244769 |
837424-39-2 | 98% | 10mg |
¥2846.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5888-50mg |
YM 244769 |
837424-39-2 | 98% | 50mg |
¥11542.00 | 2023-09-10 | |
| eNovation Chemicals LLC | Y1239417-5mg |
YM 2447690 |
837424-39-2 | 99% | 5mg |
$385 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1239417-10mg |
YM 2447690 |
837424-39-2 | 99% | 10mg |
$540 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1239417-25mg |
YM 2447690 |
837424-39-2 | 99% | 25mg |
$925 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1239417-50mg |
YM 2447690 |
837424-39-2 | 99% | 50mg |
$1535 | 2024-06-06 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-474129-10 mg |
YM 2447690, |
837424-39-2 | 10mg |
¥2,708.00 | 2023-07-11 | ||
| TRC | Y100565-500mg |
YM 2447690 |
837424-39-2 | 500mg |
$ 7600.00 | 2023-09-05 |
YM 2447690 Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on YM 2447690
YM 2447690: A Promising Compound in Biomedical Research
YM 2447690, also known asCAS No837424-39-2, is a highly promising compound that has garnered significant attention in the field of biomedical research. This molecule has demonstrated remarkable potential in various therapeutic applications, particularly in the realm of antitumor activity. Recent studies have highlighted its ability to target specific pathways involved in cancer progression, making it a valuable candidate for cancer treatment development.
The discovery and characterization ofCAS No837424-39-2 have been driven by cutting-edge research in medicinal chemistry. This compound belongs to a class of molecules known for their unique pharmacological profiles, which set them apart from conventional therapies. Its structure has been optimized to enhance bioavailability and minimize off-target effects, attributes that are crucial for drug development success.
Recent advancements in cancer biology have underscored the importance of targeting specific molecular pathways to improve therapeutic outcomes. YM 2447690 has shown exceptional efficacy in preclinical models by inhibiting key enzymes and receptors that drive tumor growth and metastasis. These findings align with the growing trend in personalized medicine, where targeted therapies are designed to address the genetic and molecular heterogeneity of cancers.
The therapeutic potential ofCAS No837424-39-2 extends beyond oncology. It has also exhibited promising activity in inflammatory diseases, where its ability to modulate immune responses could pave the way for novel treatment strategies. This dual applicability underscores the versatility of this compound and highlights its significance as a multi-faceted therapeutic agent.
In clinical trials, YM 2447690 has demonstrated a favorable safety profile while showing encouraging signs of efficacy in patients with various cancer types. These results have positioned it as a leading candidate for further development and potential commercialization. Collaborative efforts between academia and industry are crucial to accelerate the translation of this promising compound into effective therapies.
Overall, the combination of its unique pharmacological properties and broad therapeutic applications makesCAS No837424-39-2, orYM 2447690, a standout compound in biomedical research. Its continued exploration holds the promise of delivering much-needed breakthroughs in cancer treatment and beyond.
837424-39-2 (YM 2447690) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)